Cas no 2682097-06-7 (((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine hydrochloride)

• Product Name: ((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine hydrochloride
• CAS No: 2682097-06-7
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 5085957
• PubChem ID: 155290616
• Update Time: 2025-11-06

((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2682097-06-7
• E75461
• (1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-ylmethanamine hydrochloride
• [(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine;hydrochloride
• BS-47169
• (1R,5S)-3-oxa-bicyclo[3.1.0]hexan-1-ylmethanamine hydrochloride
• ((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine hydrochloride
• rel-(1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-ylmethanamine hydrochloride
• 1-[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine hydrochloride

• Inchi： 1S/C6H11NO.ClH/c7-3-6-1-5(6)2-8-4-6;/h5H,1-4,7H2;1H/t5-,6-;/m1./s1
• InChI Key： YVFSWYNCDCOFJK-KGZKBUQUSA-N
• SMILES： C([C@]12COC[C@H]1C2)N.Cl

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on ((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine hydrochloride

Market Research and Analysis Report on ((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine Hydrochloride

The compound ((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine hydrochloride, identified by the CAS registry number 2682097-06-7, has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug development and therapeutic interventions. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects surrounding this compound.

Recent studies have highlighted the unique structural properties of ((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine hydrochloride, which make it a promising candidate for various biomedical applications. Its bicyclic structure endows it with favorable pharmacokinetic properties, including enhanced bioavailability and reduced toxicity, making it an attractive option for drug delivery systems and targeted therapies.

The global demand for this compound is driven by its increasing use in preclinical studies and early-stage clinical trials. Key players in the pharmaceutical industry are actively exploring its potential as a lead compound for treating neurological disorders, inflammatory diseases, and certain types of cancer. The growing emphasis on personalized medicine and the development of biologically active molecules further underscores the significance of this compound in the market.

From a supply chain perspective, the production of ((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine hydrochloride involves advanced synthetic methodologies that ensure high purity and consistency. Major suppliers are strategically located in regions with robust chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. These regions also exhibit strong R&D activities, contributing to the continuous improvement of synthesis techniques and cost-efficiency.

In terms of market trends, there is a noticeable shift toward sustainable practices in the synthesis and distribution of this compound. Eco-friendly synthesis routes and green chemistry principles are being increasingly adopted to minimize environmental impact while maintaining product quality. Additionally, regulatory frameworks governing the production and use of such compounds are becoming more stringent, necessitating rigorous quality control measures.

The future outlook for ((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine hydrochloride is optimistic, with ongoing research focusing on expanding its therapeutic applications and improving its bioavailability through innovative formulation strategies. Collaborative efforts between academia, industry stakeholders, and regulatory bodies are expected to accelerate its progression from preclinical stages to clinical implementation.

In conclusion, ((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine hydrochloride represents a significant advancement in the field of chemical biology and pharmaceuticals. Its unique properties, coupled with growing demand across various therapeutic areas, position it as a key player in the global market for innovative drug candidates.